molecular formula C10H21OH<br>C10H22O B1221508 isodecanol CAS No. 25339-17-7

isodecanol

Cat. No. B1221508
CAS RN: 25339-17-7
M. Wt: 158.28 g/mol
InChI Key: PLLBRTOLHQQAQQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of isodecanol and its related compounds involves various chemical reactions and processes. One approach for synthesizing related compounds includes the enantioselective synthesis of stereoisomers of methyl 2,6,10-trimethyldodecanote, employing the stereoselective hydroboration of (-)-isopulegol as a key reaction (Ferreira & Zarbin, 1996). Another method involves synthesizing iso-tridecanol polyoxyethylene ether phosphate by phosphorylation using phosphorus pentoxide, discussing the effects of various synthesis conditions (Yang Qing, 2012).

Molecular Structure Analysis

The molecular structure of this compound is characterized by a long aliphatic chain, which significantly influences its physical and chemical properties. While specific studies on this compound's molecular structure are not directly cited, research on similar fatty alcohols and compounds, such as the synthesis and characterization of various isofatty acids and esters, provides insight into the structural aspects that affect their reactivity and applications (Zlatanos, Laskaridis, Koliokota, & Sagredos, 2011).

Chemical Reactions and Properties

This compound participates in various chemical reactions, underlining its role as a versatile chemical intermediate. The effect of this compound on amine extraction systems, for instance, highlights its interaction with other chemicals and its impact on extraction processes (Tait & Shillington, 1993). The synthesis of long-chain iso-fatty acids from this compound demonstrates its utility in producing chemically complex and valuable compounds (Richardson & Williams, 2013).

Physical Properties Analysis

The physical properties of this compound, such as boiling point, melting point, solubility, and viscosity, are critical for its applications in various industries. Although specific studies focusing solely on this compound's physical properties were not identified, the synthesis and application research imply its liquid state at room temperature and compatibility with various solvents and materials.

Chemical Properties Analysis

This compound's chemical properties, including reactivity, stability, and compatibility with other chemical substances, are essential for its use in manufacturing and industrial processes. Studies on similar compounds, like the synthesis of carbon-13-labeled tetradecanoic acids, offer a glimpse into the methodologies for investigating the chemical properties of fatty alcohols and their derivatives (Sparrow, Patel, & Morrisett, 1983).

Scientific Research Applications

Solvent for Actinide Partitioning

  • Isodecanol, combined with other substances, shows effectiveness in the extraction of actinides, offering insights into nuclear waste management and reprocessing technologies. This was demonstrated using a mixture containing CMPO, this compound, and dodecane, indicating its potential in actinide partitioning from nuclear waste (Sengupta et al., 2014).

Uranium Extraction from Alkaline Solutions

  • In the context of uranium extraction, this compound was used as a modifier for Aliquat 336 in Shellsol D70, demonstrating its role in improving the efficiency of uranium extraction processes (Zhu et al., 2013).

Co-extraction of Uranium and Mineral Acids

  • This compound has been evaluated for its role in the co-extraction of uranium (VI) and mineral acids, showcasing its relevance in the field of nuclear chemistry and extraction processes (Das et al., 2014).

Gold Recovery from Leaching Solutions

  • Research on gold recovery from thiourea leaching solution has explored the synergistic extraction system of D2EHPA-isodecanol, highlighting its potential in the field of metallurgy and resource recovery (Jalil et al., 2020).

Modified TRUEX Solvent for Actinide Partitioning

  • This compound has been proposed as a replacement for TBP in the TRUEX solvent, used for partitioning minor actinides in nuclear waste treatment processes. This indicates its importance in enhancing the efficiency and safety of nuclear waste management (Sengupta et al., 2014).

Boron Recovery from Brines

  • This compound has shown effectiveness in the extraction of boron from salt lake brines with high magnesium content, suggesting its applicability in mineral extraction and environmental remediation (Xu et al., 2021).

Safety and Hazards

Isodecanol can cause skin irritation and is harmful to aquatic life with long-lasting effects . It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Protective equipment should be worn and adequate ventilation should be ensured .

Future Directions

The global isodecanol market is expected to grow at a rate of 4.40% for the forecast period of 2021 to 2028 . The growth is attributed to the increasing growth of the cosmetics industry across the globe . The market for this compound in the agricultural sector is also projected to grow at a good pace .

Mechanism of Action

Target of Action

Isodecanol is primarily used as a solvent, a flotation froth modifier, and an oiliness additive in various lubricants and fragrances

Mode of Action

As a solvent and additive, this compound interacts with other substances to alter their properties. For example, in lubricants, it can improve the oiliness and reduce friction. In fragrances, it can act as a carrier, helping to distribute the fragrance evenly .

Pharmacokinetics

Like other alcohols, it is likely to be rapidly absorbed and metabolized in the body .

properties

IUPAC Name

8-methylnonan-1-ol
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InChI

InChI=1S/C10H22O/c1-10(2)8-6-4-3-5-7-9-11/h10-11H,3-9H2,1-2H3
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InChI Key

PLLBRTOLHQQAQQ-UHFFFAOYSA-N
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Canonical SMILES

CC(C)CCCCCCCO
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Molecular Formula

C10H22O, C10H21OH
Record name ISODECYL ALCOHOL
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DSSTOX Substance ID

DTXSID3058660
Record name 8-Methyl-1-nonanol
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Molecular Weight

158.28 g/mol
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Physical Description

Isodecyl alcohol is a colorless liquid with a mild alcohol odor. Floats on water. (USCG, 1999), Liquid, Colorless liquid; [HSDB], SLIGHTLY VISCOUS LIQUID WITH CHARACTERISTIC ODOUR.
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Boiling Point

428 °F at 760 mmHg (USCG, 1999), 220 °C
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Flash Point

220 °F (USCG, 1999), 220 °F, 104 °C o.c.
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Solubility

Insoluble in water, Solubility in water, g/100ml: 2.5
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Density

0.841 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8395, Relative density (water = 1): 0.84
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Vapor Density

5.5 (AIR= 1), Relative vapor density (air = 1): 5.5
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Vapor Pressure

0.02 [mmHg], 0.0207 mm Hg at 25 °C, Vapor pressure, kPa at 70 °C: 0.13
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Impurities

By-products of propylene-butylene polymerization/to produce isodecyl alcohol/are isooctyl and isononyl alcohols
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Color/Form

Colorless liquid

CAS RN

25339-17-7, 68551-08-6, 68526-85-2, 55505-26-5
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Melting Point

less than 140 °F (USCG, 1999), FP: LESS THAN 140 °F= LESS THAN 60 °C= LESS THAN 333 DEG K, 7 °C
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.